Cas no 536703-99-8 (3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536703-99-8
• MF: C₁₉H₁₇N₃OS
• MW: 335.422782659531
• CID: 6278481
• PubChem ID: 2156010
• Update Time: 2025-10-31

3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• HMS1418P02
• AKOS024585253
• F0580-0153
• 536703-99-8
• EU-0022295
• Oprea1_662163
• 3-phenyl-2-(propylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 3-phenyl-2-propylsulfanyl-5H-pyrimido[5,4-b]indol-4-one
• 3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• IFLab1_002444

• Inchi： 1S/C19H17N3OS/c1-2-12-24-19-21-16-14-10-6-7-11-15(14)20-17(16)18(23)22(19)13-8-4-3-5-9-13/h3-11,20H,2,12H2,1H3
• InChI Key： QYUSNYNNNVVMIF-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 335.10923335g/mol
• Monoisotopic Mass: 335.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one

3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one

3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No 536703-99-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique architecture incorporates a pyrimidine ring fused with an indole system, along with a phenyl group and a propylsulfanyl substituent, making it a promising candidate for drug development.

Recent studies have highlighted the antimicrobial properties of pyrimidoindole derivatives, with 3-phenyl-2-(propylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one showing remarkable activity against various bacterial and fungal pathogens. Researchers have explored its mechanism of action, particularly its ability to disrupt bacterial cell membranes and inhibit enzyme activity. These findings underscore its potential as a novel antimicrobial agent in an era where antibiotic resistance is a growing concern.

In addition to its antimicrobial effects, this compound has demonstrated anticancer potential in preclinical models. Studies conducted on human cancer cell lines have revealed its ability to induce apoptosis and inhibit tumor growth. The propylsulfanyl group attached to the pyrimidine ring plays a crucial role in enhancing the compound's bioavailability and stability, making it a promising candidate for further exploration in oncology research.

The synthesis of CAS No 536703-99-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

From an analytical standpoint, pyrimidoindole derivatives like this compound are often characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and confirm the presence of functional groups such as the phenyl ring and propylsulfanyl substituent.

Moreover, computational studies have been conducted to evaluate the drug-like properties of CAS No 536703-99-8, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are critical for determining whether the compound can be developed into an orally bioavailable drug or requires further modification to enhance its pharmacokinetic properties.

The discovery of novel bioactive compounds like CAS No 536703-99-8 underscores the importance of continuous research in medicinal chemistry. By leveraging cutting-edge technologies and collaborative efforts between academia and industry, scientists can unlock new therapeutic possibilities and address unmet medical needs.